Cas no 1356543-31-1 (1-Ethyl-3-methoxy-1H-pyrazol-4-amine)

1-Ethyl-3-methoxy-1H-pyrazol-4-amine is a pyrazole derivative with a molecular formula of C6H11N3O. This compound features an ethyl group at the 1-position and a methoxy substituent at the 3-position of the pyrazole ring, along with an amine functional group at the 4-position. Its structural characteristics make it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both amine and methoxy groups enhances its reactivity, enabling selective modifications for targeted applications. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined structure ensures consistent performance in synthetic pathways, making it a valuable building block for research and industrial applications.
1-Ethyl-3-methoxy-1H-pyrazol-4-amine structure
1356543-31-1 structure
Product Name:1-Ethyl-3-methoxy-1H-pyrazol-4-amine
CAS No:1356543-31-1
MF:C6H11N3O
MW:141.171040773392
CID:4696557
Update Time:2025-10-14

1-Ethyl-3-methoxy-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-3-methoxy-1H-pyrazol-4-amine
    • Inchi: 1S/C6H11N3O/c1-3-9-4-5(7)6(8-9)10-2/h4H,3,7H2,1-2H3
    • InChI Key: UXZYNPKVFMWVMT-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CN(CC)N=1)N

Computed Properties

  • Exact Mass: 141.090211983 g/mol
  • Monoisotopic Mass: 141.090211983 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 53.1
  • Molecular Weight: 141.17

1-Ethyl-3-methoxy-1H-pyrazol-4-amine Pricemore >>

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